Cas no 2229413-75-4 (methyl 3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoate)

• Product Name: methyl 3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoate
• CAS No: 2229413-75-4
• MF: C₁₂H₁₆FNO₃
• MW: 241.25874710083
• CID: 6276944
• PubChem ID: 165968450
• Update Time: 2025-05-21

methyl 3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoate
• methyl 3-[2-(dimethylamino)-5-fluorophenyl]-3-hydroxypropanoate
• 2229413-75-4
• EN300-1757484

• Inchi： 1S/C12H16FNO3/c1-14(2)10-5-4-8(13)6-9(10)11(15)7-12(16)17-3/h4-6,11,15H,7H2,1-3H3
• InChI Key： PVYFNPPDMRPGAR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(CC(=O)OC)O)N(C)C

Computed Properties

• Exact Mass: 241.11142153g/mol
• Monoisotopic Mass: 241.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų

Additional information on methyl 3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoate

Comprehensive Analysis of Methyl 3-(2-(Dimethylamino)-5-Fluorophenyl)-3-Hydroxypropanoate (CAS No. 2229413-75-4)

The compound methyl 3-(2-(dimethylamino)-5-fluorophenyl)-3-hydroxypropanoate (CAS No. 2229413-75-4) is a fluorinated aromatic ester with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the dimethylamino and fluoro substituents, make it a valuable intermediate for synthesizing bioactive molecules. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of a 5-fluorophenyl moiety in this ester aligns with the growing interest in fluorine-containing pharmaceuticals, a topic frequently searched in academic databases and AI-driven platforms. Researchers often inquire about the synthetic routes for such compounds, their mechanisms of action, and their role in drug discovery. This compound’s 3-hydroxypropanoate backbone further highlights its utility in designing prodrugs or enzyme inhibitors.

From a chemical perspective, methyl 3-(2-(dimethylamino)-5-fluorophenyl)-3-hydroxypropanoate exhibits notable solubility in polar organic solvents, a property critical for formulation development. Its dimethylamino group contributes to basicity, while the ester functionality allows for further derivatization. These attributes are often explored in forums discussing structure-activity relationships (SAR) and molecular optimization, key areas of interest for medicinal chemists.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, the compound’s fluorinated aromatic nature warrants scrutiny under green chemistry principles. Searches for sustainable synthesis methods and biodegradability of such intermediates are rising, reflecting the industry’s shift toward eco-friendly practices. This aligns with the compound’s potential for catalytic hydrogenation or enzymatic hydrolysis to reduce waste.

In conclusion, methyl 3-(2-(dimethylamino)-5-fluorophenyl)-3-hydroxypropanoate (CAS No. 2229413-75-4) represents a versatile building block in modern chemistry. Its relevance to fluorine-based drug design, coupled with its adaptability to green chemistry trends, positions it as a compound of enduring interest. Future research may focus on its scalable production and biological profiling, addressing gaps highlighted in recent literature and search engine queries.